Cas no 1343175-93-8 (2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine)

• Product Name: 2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine
• CAS No: 1343175-93-8
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5159215
• PubChem ID: 64501076
• Update Time: 2025-06-23

2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine
• 3-Pyridinamine, 2-methoxy-N-(3-methylcyclopentyl)-

• Inchi： 1S/C12H18N2O/c1-9-5-6-10(8-9)14-11-4-3-7-13-12(11)15-2/h3-4,7,9-10,14H,5-6,8H2,1-2H3
• InChI Key： YCWIEWRWABPTGS-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)NC1CCC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 2.8
• Topological Polar Surface Area: 34.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine

2-Methoxy-N-(3-Methylcyclopentyl)Pyridin-3-Amine: A Comprehensive Overview

The compound with CAS No. 1343175-93-8, commonly referred to as 2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a methoxy group and an N-substituted cyclopentyl moiety. The pyridin-3-amine core is a well-known scaffold in medicinal chemistry, often employed in the development of bioactive molecules due to its ability to interact with various biological targets.

Recent studies have highlighted the potential of 2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine as a promising candidate in drug discovery. Researchers have focused on its ability to modulate key enzymes and receptors involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The methoxy group at the 2-position of the pyridine ring is believed to enhance the compound's lipophilicity, thereby improving its bioavailability and ability to cross the blood-brain barrier.

The synthesis of 2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the methoxy group is achieved through nucleophilic aromatic substitution, while the N-substitution with the cyclopentyl group is accomplished via reductive amination or other coupling reactions. The stereochemistry of the cyclopentyl ring plays a crucial role in determining the compound's pharmacokinetic properties, making it essential to optimize during synthesis.

In terms of applications, 2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine has shown potential as a lead compound for developing novel therapeutics. Its ability to inhibit acetylcholinesterase (AChE), an enzyme associated with Alzheimer's disease, has been extensively studied. Recent research indicates that this compound exhibits higher potency compared to existing AChE inhibitors, suggesting its potential as a next-generation treatment for neurodegenerative disorders.

Moreover, the compound's structure has been leveraged in designing analogs for other therapeutic areas, such as cancer and inflammation. The cyclopentyl group introduces rigidity into the molecule, which can enhance its binding affinity to target proteins. This structural feature has been exploited in ongoing studies aimed at improving drug efficacy and reducing off-target effects.

From an environmental standpoint, 2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine has been evaluated for its biodegradability and ecotoxicity. Initial findings suggest that it exhibits low toxicity towards aquatic organisms, making it a safer option for large-scale production and use in pharmaceutical applications.

In conclusion, 2-methoxy-N-(3-methylcyclopentyl)pyridin-3-amine represents a significant advancement in organic synthesis and drug discovery. Its unique chemical structure, combined with promising biological activity, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to pave the way for innovative therapies across various therapeutic areas.